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Compound of Interest

Compound Name: Ethyl phenylacetate

Cat. No.: B125129 Get Quote

Introduction

Ethyl phenylacetate is an aromatic ester recognized by its pleasant, honey-like aroma. In the

field of metabolomics, it is gaining attention as a volatile organic compound (VOC) with

potential applications as a non-invasive biomarker for disease diagnosis and for monitoring gut

microbiome activity.[1][2] As a product of both endogenous metabolic pathways and exogenous

sources such as diet and microbial activity, its presence and concentration in biological

samples (e.g., breath, urine, plasma) can provide a window into the physiological and

pathological state of an organism.[3] These notes provide an overview of its applications,

relevant metabolic pathways, and detailed protocols for its analysis.

Key Applications in Metabolomics

Biomarker for Disease Diagnosis: As a VOC, ethyl phenylacetate can be detected in

exhaled breath.[2][4] Alterations in its concentration may be associated with various

pathological conditions, including respiratory diseases and certain cancers, making it a

candidate for non-invasive screening and diagnosis.[1][4][5]

Monitoring Gut Microbiome Activity: Phenylacetate, the precursor to ethyl phenylacetate, is

a key intermediate in the bacterial catabolism of phenylalanine.[6][7] The presence of ethyl
phenylacetate can, therefore, reflect the metabolic activity of gut microbiota, offering

insights into gut health and its influence on systemic metabolism.
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Food and Dietary Assessment: Ethyl phenylacetate is naturally present in various foods

and beverages, including corn, citrus fruits, and alcoholic drinks.[3] Its detection in

metabolomic profiles can serve as a potential biomarker for the consumption of these

specific foods.[3]

Quantitative Data Summary
Quantitative analysis is crucial for validating ethyl phenylacetate as a biomarker. While

specific datasets for ethyl phenylacetate are emerging, data from related compounds and

analytical techniques provide a strong foundation for methodology.

Table 1: Physicochemical Properties of Ethyl Phenylacetate

Property Value Reference

Molecular Formula C₁₀H₁₂O₂ [8]

Molecular Weight 164.20 g/mol

Boiling Point 227-229 °C @ 760 mmHg

Melting Point -29.4 °C [8]

Water Solubility 1,478 mg/L at 25 °C [8]

LogP 2.29 [8]

| CAS Number | 101-97-3 |[8] |

Table 2: Example LC-MS/MS Parameters for Quantification of Phenylacetate and Related

Compounds in Plasma & Urine Note: These parameters for the related compound phenylacetic

acid (PAA) serve as a starting point for developing a method for ethyl phenylacetate.
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Parameter Value Reference

Instrumentation
Triple Quadrupole (QqQ)
or Q-TOF LC-MS/MS

[9][10][11]

Ionization Mode
Electrospray Ionization (ESI),

Negative Ion Mode
[9][12]

Limit of Quantification (LOQ) 100 ng/mL (0.3-0.8 µmol/L) [9][12]

Recovery >90% [9][12]

Intra-day RSD <10% [9][12]

| Inter-day RSD | <10% |[9][12] |

Table 3: Representative Liquid-Liquid Extraction (LLE) Recovery Data using Ethyl Acetate

Note: Ethyl acetate is a common solvent for extracting metabolites, including phenolic

compounds, from biological matrices.

Analyte Class Biological Matrix Recovery % Reference

Gallic Acid

Metabolites
Human Plasma 67-96% [13]

| Flavan-3-ols | Spiked Samples | 70-100% |[13] |

Metabolic Pathways and Experimental Workflows
Bacterial Phenylacetate Catabolic Pathway
In many bacteria, the amino acid phenylalanine is metabolized via phenylacetate.[6][7] Ethyl
phenylacetate, an ester, would first undergo hydrolysis by esterase enzymes to yield ethanol

and phenylacetate, which then enters the central catabolic pathway. This pathway involves the

activation of phenylacetate to phenylacetyl-CoA, followed by an unusual enzymatic cascade

involving ring epoxidation and cleavage.[6][7]
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Entry Point Core Catabolic Pathway Central Metabolism

Ethyl Phenylacetate

Phenylacetate Phenylacetyl-CoA

PaaK
(Activation) Ring 1,2-Epoxide

PaaABCDE
(Oxygenase) Oxepin-CoA

PaaG
(Isomerase) Hydrolytic Ring Cleavage β-Oxidation Steps

Acetyl-CoA &
Succinyl-CoA

1. Sample Collection
(Breath, Urine, Plasma)

2. Sample Preparation
(e.g., LLE, SPME)

3. Data Acquisition
(GC-MS or LC-MS/MS)

4. Data Processing
(Peak Detection, Alignment)

5. Statistical Analysis
(Identify Significant Features)

6. Biomarker Identification
(e.g., Ethyl Phenylacetate)

7. Pathway Analysis
(Biological Interpretation)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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